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Compound of Interest

Compound Name: 2-Methylhex-2-enoyl-CoA

Cat. No.: B15550939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary studies on the enzymatic

reactions involving 2-Methylhex-2-enoyl-CoA. Drawing from research on the metabolism of 2-

methyl-branched-chain fatty acids, this document outlines the key enzymes, metabolic

pathways, and experimental protocols relevant to the study of this compound. While direct

research on 2-Methylhex-2-enoyl-CoA is limited, this guide extrapolates from studies on

analogous substrates to provide a foundational understanding for future research and drug

development endeavors.

Introduction to 2-Methyl-Branched-Chain Fatty Acid
Metabolism
2-Methyl-branched-chain fatty acids (BCFAs) are important metabolic intermediates derived

from the degradation of branched-chain amino acids, such as isoleucine, and are also found in

various dietary sources. The metabolism of these fatty acids involves a series of enzymatic

reactions primarily occurring in the mitochondria, and to some extent, in peroxisomes. The

initial step in the catabolism of a 2-methyl-branched-chain fatty acid, such as 2-methylhexanoic

acid, is its activation to the corresponding acyl-CoA thioester, 2-methylhexanoyl-CoA. This is

followed by a dehydrogenation step to form 2-Methylhex-2-enoyl-CoA, the central substrate of

interest.
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The subsequent metabolism of 2-Methylhex-2-enoyl-CoA is believed to proceed through the

mitochondrial trifunctional protein (TFP), a multi-enzyme complex that catalyzes the second,

third, and fourth reactions of β-oxidation for long-chain fatty acids. The proposed metabolic

pathway is as follows:

Dehydrogenation: 2-Methylhexanoyl-CoA is oxidized by a 2-methyl-branched-chain acyl-CoA

dehydrogenase to yield 2-Methylhex-2-enoyl-CoA.

Hydration: 2-Methylhex-2-enoyl-CoA is hydrated by the enoyl-CoA hydratase activity of the

mitochondrial trifunctional protein to form 2-methyl-3-hydroxyhexanoyl-CoA.

Dehydrogenation: The resulting 2-methyl-3-hydroxyhexanoyl-CoA is then oxidized by the L-

3-hydroxyacyl-CoA dehydrogenase activity of the TFP to produce 2-methyl-3-ketohexanoyl-

CoA.

Thiolytic Cleavage: Finally, the 2-methyl-3-ketohexanoyl-CoA is cleaved by the 3-ketoacyl-

CoA thiolase activity of the TFP, yielding acetyl-CoA and 2-methylbutanoyl-CoA. The 2-

methylbutanoyl-CoA can then undergo further rounds of β-oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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